Cas no 944897-20-5 (5-(tert-Butyl)-4H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-(tert-Butyl)-4H-1,2,4-triazole-3-carbaldehyde
• CAS No: 944897-20-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6941050
• PubChem ID: 55263433
• Update Time: 2025-05-06

5-(tert-Butyl)-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-4H-1,2,4-triazole-3-carbaldehyde
• 5-TERT-BUTYL-4H-1,2,4-TRIAZOLE-3-CARBALDEHYDE
• SCHEMBL15331483
• 944897-20-5
• AB57367
• AKOS006304345

• Inchi： 1S/C7H11N3O/c1-7(2,3)6-8-5(4-11)9-10-6/h4H,1-3H3,(H,8,9,10)
• InChI Key： CICBEUXFAPTXLO-UHFFFAOYSA-N
• SMILES： O=CC1=NNC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 153.090211983Da
• Monoisotopic Mass: 153.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų